Cas no 2349750-69-0 (ethyl (2S)-2-aminohept-6-ynoate)

• Product Name: ethyl (2S)-2-aminohept-6-ynoate
• CAS No: 2349750-69-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5637943
• PubChem ID: 165920149
• Update Time: 2025-10-28

ethyl (2S)-2-aminohept-6-ynoate Chemical and Physical Properties

Names and Identifiers

• EN300-28271039
• 2349750-69-0
• ethyl (2S)-2-aminohept-6-ynoate

• Inchi： 1S/C9H15NO2/c1-3-5-6-7-8(10)9(11)12-4-2/h1,8H,4-7,10H2,2H3/t8-/m0/s1
• InChI Key： ZKVQZMUUOAKZEI-QMMMGPOBSA-N
• SMILES： O(CC)C([C@H](CCCC#C)N)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl (2S)-2-aminohept-6-ynoate

Comprehensive Overview of Ethyl (2S)-2-aminohept-6-ynoate (CAS No. 2349750-69-0): Properties, Applications, and Innovations

Ethyl (2S)-2-aminohept-6-ynoate (CAS No. 2349750-69-0) is a chiral amino acid ester derivative gaining significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its alkyne functional group and ethyl ester moiety, serves as a versatile building block for peptide mimetics, small molecule drugs, and bioconjugation applications. Its unique stereochemical configuration (2S) enhances selectivity in asymmetric synthesis, aligning with the growing demand for enantiopure intermediates in drug development.

Recent studies highlight the role of ethyl (2S)-2-aminohept-6-ynoate in click chemistry reactions, leveraging its terminal alkyne group for copper-catalyzed azide-alkyne cycloaddition (CuAAC). This property is pivotal for proteolysis-targeting chimeras (PROTACs) and drug-delivery systems, addressing trending topics like targeted therapy and precision medicine. Researchers also explore its potential in bioorthogonal labeling, a technique widely discussed in cancer imaging and diagnostic probes.

The compound’s solubility in polar organic solvents (e.g., DMSO, methanol) and stability under inert conditions make it suitable for high-throughput screening (HTS) workflows. Industry experts frequently search for "chiral synthons for drug discovery" or "non-natural amino acid derivatives," reflecting its relevance in fragment-based drug design. Moreover, its low toxicity profile (as per preliminary assays) aligns with the shift toward green chemistry and sustainable synthesis.

Innovative applications include the use of ethyl (2S)-2-aminohept-6-ynoate in peptide stapling, a technique to stabilize helical peptides for protein-protein interaction inhibition. This addresses the rising interest in undruggable targets and macrocyclic therapeutics. The compound’s CAS No. 2349750-69-0 is often cross-referenced in patents related to kinase inhibitors and GPCR modulators, underscoring its industrial value.

From an SEO perspective, keywords like "buy ethyl 2-aminohept-6-ynoate," "custom chiral amino acid synthesis," and "alkyne-functionalized building blocks" are frequently queried, reflecting market demand. Analytical data (HPLC, NMR) confirms its high enantiomeric excess (>98%), a critical metric for GMP-compliant production. As the pharmaceutical industry prioritizes structure-activity relationship (SAR) optimization, this compound’s modularity positions it as a key player in next-generation drug candidates.

In summary, ethyl (2S)-2-aminohept-6-ynoate (CAS No. 2349750-69-0) bridges cutting-edge chemistry with therapeutic innovation. Its dual functionality (amino and alkyne groups) and stereospecificity cater to evolving needs in biologics, material science, and chemical biology, making it a focal point for academic and industrial R&D.